Cas no 20348-10-1 (6-Methyl-4H-pyrido3,2-b1,4oxazin-3-one)

• Product Name: 6-Methyl-4H-pyrido3,2-b1,4oxazin-3-one
• CAS No: 20348-10-1
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD11506337
• CID: 909610
• Update Time: 2025-05-23

6-Methyl-4H-pyrido3,2-b1,4oxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one
• 6-methyl-2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one
• 6-METHYL-4H-PYRIDO[3,2-B][1,4]OXAZIN-3-ONE
• 6-Methyl-4H-pyrido[3,2-b][1,4]oxazin-3-one L
• S14-2487
• 6-Methyl-4H-pyrido3,2-b1,4oxazin-3-one

• MDL： MFCD11506337
• Inchi： 1S/C8H8N2O2/c1-5-2-3-6-8(9-5)10-7(11)4-12-6/h2-3H,4H2,1H3,(H,9,10,11)
• InChI Key： JOVBARNMXQYDDI-UHFFFAOYSA-N
• SMILES： O1CC(NC2C1=CC=C(C)N=2)=O

Computed Properties

• Exact Mass: 164.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 54.71000
• LogP: 0.80600

Additional information on 6-Methyl-4H-pyrido3,2-b1,4oxazin-3-one

6-Methyl-4H-pyrido[3,2-b]1,4oxazin-3-one: A Comprehensive Overview

The compound with CAS No. 20348-10-1, known as 6-Methyl-4H-pyrido[3,2-b]1,4oxazin-3-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are characterized by their unique structural features and diverse biological activities. The pyrido[3,2-b]oxazine core of this molecule is a bicyclic system that combines a pyridine ring fused with an oxazine ring, creating a structure with potential for various functional groups and reactivity.

Recent studies have highlighted the importance of 6-Methyl-4H-pyrido[3,2-b]1,4oxazin-3-one in drug discovery and development. Researchers have explored its role as a potential lead compound for the development of new therapeutic agents. The methyl group at position 6 adds to the molecule's versatility, influencing its electronic properties and reactivity. This makes it an attractive candidate for further modification and optimization in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Experimental data suggest that 6-Methyl-4H-pyrido[3,2-b]1,4oxazin-3-one exhibits significant anti-inflammatory activity, which could be attributed to its ability to inhibit key enzymes involved in inflammatory pathways. This finding aligns with broader trends in pharmaceutical research, where heterocyclic compounds are increasingly being investigated for their therapeutic potential.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The unique electronic properties of the pyrido[3,2-b]oxazine system make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for advanced materials with tailored optical and electronic properties.

The synthesis of 6-Methyl-4H-pyrido[3,2-b]1,4oxazin-3-one involves a series of well-established organic reactions. Key steps include the formation of the pyrido[3,2-b]oxazine core through cyclization reactions and subsequent functionalization to introduce the methyl group at position 6. These synthetic methods have been optimized to ensure high yields and purity, making the compound readily available for further studies.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed details about its electronic structure, stability, and reactivity. These findings have been instrumental in guiding further experimental studies and rationalizing observed biological activities.

In conclusion, 6-Methyl-4H-pyrido[3,2-b]1,4oxazin-3-one is a versatile compound with significant potential across multiple disciplines. Its unique structural features and diverse biological activities make it an invaluable tool for researchers in chemistry and pharmacology. As ongoing studies continue to uncover new applications and insights into this molecule's properties, it is poised to play an increasingly important role in both academic research and industrial applications.